Cas no 1881501-51-4 (4-amino-1-[2-(benzyloxy)ethyl]-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-amino-1-[2-(benzyloxy)ethyl]-1H-pyrazole-3-carboxylic acid
• CAS No: 1881501-51-4
• MF: C₁₃H₁₅N₃O₃
• MW: 261.276502847672
• CID: 6398813
• PubChem ID: 165955433
• Update Time: 2025-05-22

4-amino-1-[2-(benzyloxy)ethyl]-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-804520
• 1881501-51-4
• 4-amino-1-[2-(benzyloxy)ethyl]-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C13H15N3O3/c14-11-8-16(15-12(11)13(17)18)6-7-19-9-10-4-2-1-3-5-10/h1-5,8H,6-7,9,14H2,(H,17,18)
• InChI Key： YLERJMAZXZBJRN-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCN1C=C(C(C(=O)O)=N1)N

Computed Properties

• Exact Mass: 261.11134135g/mol
• Monoisotopic Mass: 261.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 90.4Ų

Additional information on 4-amino-1-[2-(benzyloxy)ethyl]-1H-pyrazole-3-carboxylic acid

4-Amino-1-[2-(Benzyloxy)ethyl]-1H-Pyrazole-3-Carboxylic Acid: A Comprehensive Overview

4-Amino-1-[2-(benzyloxy)ethyl]-1H-pyrazole-3-carboxylic acid, also known by its CAS number 1881501-51-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a pyrazole ring substituted with an amino group at position 4, a benzyloxyethyl group at position 1, and a carboxylic acid group at position 3. These functional groups contribute to its unique chemical properties and biological interactions.

The synthesis of 4-amino-1-[2-(benzyloxy)ethyl]-1H-pyrazole-3-carboxylic acid involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various routes to optimize the synthesis process, incorporating green chemistry principles to minimize environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

The biological activity of 4-amino-1-[2-(benzyloxy)ethyl]-1H-pyrazole-3-carboxylic acid has been a focal point of numerous studies. This compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. Recent research has demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its antioxidant activity has been attributed to its ability to scavenge free radicals and upregulate endogenous antioxidant defense mechanisms.

In terms of pharmacokinetics, 4-amino-1-[2-(benzyloxy)ethyl]-1H-pyrazole-3-carboxylic acid demonstrates favorable absorption and bioavailability profiles. Studies in animal models have shown that it achieves significant plasma concentrations upon oral administration, with minimal systemic toxicity. Its metabolic pathway involves phase II conjugation reactions, leading to the formation of water-soluble metabolites that are readily excreted via urine. These findings underscore its potential as a safe and effective drug candidate for chronic inflammatory conditions.

The structural versatility of 4-amino-1-[2-(benzyloxy)ethyl]-1H-pyrazole-3-carboxylic acid allows for further functionalization to enhance its therapeutic efficacy. Researchers have explored the incorporation of additional substituents on the pyrazole ring to modulate its pharmacodynamic properties. For example, the introduction of electron-withdrawing groups has been shown to increase its binding affinity for target proteins, while electron-donating groups can improve its solubility and permeability.

In conclusion, 4-amino-1-[2-(benzyloxy)ethyl]-1H-pyrazole-3-carboxylic acid represents a valuable addition to the arsenal of bioactive compounds with potential applications in drug discovery. Its unique chemical structure, coupled with its promising biological activities and favorable pharmacokinetic properties, positions it as a compelling candidate for further preclinical and clinical investigations. As research continues to unravel its full potential, this compound holds the promise of contributing significantly to the advancement of medicinal chemistry.